Cas no 5242-60-4 (5-Isothiazolecarboxaldehyde, 4-chloro-)

• Product Name: 5-Isothiazolecarboxaldehyde, 4-chloro-
• CAS No: 5242-60-4
• MF: C₄H₂ClNOS
• MW: 147.582778453827
• CID: 1577356
• PubChem ID: 18943369
• Update Time: 2025-04-21

5-Isothiazolecarboxaldehyde, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxaldehyde, 4-chloro-
• AT42121
• SCHEMBL7765426
• 5242-60-4
• 4-CHLOROISOTHIAZOLE-5-CARBALDEHYDE

• Inchi： 1S/C4H2ClNOS/c5-3-1-6-8-4(3)2-7/h1-2H
• InChI Key： FRZHFQYYAMZLCF-UHFFFAOYSA-N
• SMILES： ClC1C=NSC=1C=O

Computed Properties

• Exact Mass: 146.95466
• Monoisotopic Mass: 146.9545626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96